1-(pyridin-3-yl)piperidin-3-amine dihydrochloride
Overview
Description
1-(pyridin-3-yl)piperidin-3-amine dihydrochloride is a chemical compound that features a piperidine ring bonded to a pyridine ring and an amine group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(pyridin-3-yl)piperidin-3-amine dihydrochloride typically involves the reaction of pyridine derivatives with piperidine derivatives under specific conditions. One common method includes the use of a palladium-catalyzed cross-coupling reaction, where the pyridine derivative is coupled with a piperidine derivative in the presence of a base and a palladium catalyst.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through crystallization or chromatography to obtain the final product in its dihydrochloride salt form.
Chemical Reactions Analysis
Types of Reactions
1-(pyridin-3-yl)piperidin-3-amine dihydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert the compound into its reduced amine forms.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce secondary or tertiary amines.
Scientific Research Applications
1-(pyridin-3-yl)piperidin-3-amine dihydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its potential use in drug development, particularly in targeting specific receptors or enzymes.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(pyridin-3-yl)piperidin-3-amine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Similar Compounds
- 1-(pyridin-2-yl)piperidin-3-amine dihydrochloride
- 2-(pyridin-4-yl)piperidin-3-amine dihydrochloride
Uniqueness
1-(pyridin-3-yl)piperidin-3-amine dihydrochloride is unique due to its specific structural configuration, which can result in distinct biological activities and chemical reactivity compared to its analogs. The position of the pyridine ring and the amine group can significantly influence its interaction with molecular targets and its overall properties.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyridin-3-yl)piperidin-3-amine dihydrochloride involves the reaction of pyridine-3-carboxaldehyde with piperidine in the presence of reducing agent, followed by the addition of ammonium chloride and reduction with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyridine-3-carboxaldehyde", "Piperidine", "Sodium borohydride", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyridine-3-carboxaldehyde is reacted with piperidine in the presence of a reducing agent such as sodium borohydride to form 1-(pyridin-3-yl)piperidine-3-ol.", "Step 2: Ammonium chloride is added to the reaction mixture and the resulting mixture is heated to form the corresponding amine, 1-(pyridin-3-yl)piperidin-3-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt, 1-(pyridin-3-yl)piperidin-3-amine dihydrochloride." ] } | |
CAS No. |
2728501-51-5 |
Molecular Formula |
C10H17Cl2N3 |
Molecular Weight |
250.2 |
Purity |
95 |
Origin of Product |
United States |
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